Cas no 5883-84-1 (2-(4-Ethoxyphenyl)-1h-indole)

• Product Name: 2-(4-Ethoxyphenyl)-1h-indole
• CAS No: 5883-84-1
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• MDL: MFCD05224899
• CID: 3056416
• PubChem ID: 6991892
• Update Time: 2025-05-26

2-(4-Ethoxyphenyl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-1h-indole
• 5883-84-1
• CS-0207008
• AB01315499-02
• 2-(4-Ethoxyphenyl)-1H-indole, AldrichCPR
• BBL021276
• AKOS005143694
• 1H-Indole, 2-(4-ethoxyphenyl)-
• BS-32599
• STK893982
• NCGC00320380-01

• MDL： MFCD05224899
• Inchi： 1S/C16H15NO/c1-2-18-14-9-7-12(8-10-14)16-11-13-5-3-4-6-15(13)17-16/h3-11,17H,2H2,1H3
• InChI Key： MKEFYFHAXIUFLA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 237.115364102Da
• Monoisotopic Mass: 237.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 2-(4-Ethoxyphenyl)-1h-indole

2-(4-Ethoxyphenyl)-1H-Indole: A Comprehensive Overview

2-(4-Ethoxyphenyl)-1H-indole, also known by its CAS number 5883-84-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indole, a heterocyclic aromatic compound with a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of the ethoxyphenyl group at the 2-position of the indole ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 2-(4-ethoxyphenyl)-1H-indole is characterized by its indole core, which is known for its aromaticity and conjugation. The ethoxyphenyl substituent at the 4-position of the benzene ring adds an electron-donating group, which can influence the electronic properties of the molecule. This substitution pattern is particularly interesting as it can modulate the reactivity and selectivity of the compound in various chemical reactions. Recent studies have explored the synthesis of this compound through innovative methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved yield and purity.

In terms of chemical properties, 2-(4-ethoxyphenyl)-1H-indole exhibits moderate solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for various analytical techniques. Its UV-Vis spectrum shows strong absorption bands due to the conjugated π-system, which is advantageous for applications in optoelectronics and fluorescence sensing. Recent research has highlighted its potential as a building block for constructing advanced materials, such as organic semiconductors and stimuli-responsive polymers.

The biological activity of 2-(4-ethoxyphenyl)-1H-indole has been extensively studied, particularly in the context of drug discovery. Indole derivatives are well-known for their pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Studies have demonstrated that this compound exhibits potent anti-proliferative effects against various cancer cell lines, suggesting its potential as a lead molecule for anticancer drug development. Furthermore, its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, has been explored in recent clinical studies.

In addition to its biological applications, 2-(4-ethoxyphenyl)-1H-indole has found utility in analytical chemistry as a fluorescent probe for detecting metal ions and biothiols. Its fluorescence properties are highly sensitive to environmental changes, making it an ideal candidate for sensing applications. Recent advancements have focused on enhancing its selectivity and sensitivity through functionalization with other moieties.

The synthesis of 2-(4-ethoxyphenyl)-1H-indole typically involves multi-step processes that include Friedel-Crafts alkylation or Suzuki-Miyaura coupling reactions. These methods allow for precise control over the substitution pattern on the benzene ring, enabling the preparation of structurally diverse derivatives. The development of greener synthesis routes, such as those using biocatalysts or ionic liquids as solvents, has also been an area of active research to minimize environmental impact.

In conclusion, 2-(4-ethoxyphenyl)-1H-indole, with its unique structural features and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies exploring its potential in emerging fields such as nanotechnology and green chemistry. As research progresses, this compound is expected to unlock new opportunities for innovation and contribute significantly to both academic and industrial advancements.